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Compound of Interest

Compound Name: Avibactam sodium dihydrate

Cat. No.: B12400378

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory management.
This guide provides essential, step-by-step procedures for the proper disposal of Avibactam
sodium dihydrate, a 3-lactamase inhibitor, to ensure the safety of personnel and the
protection of the environment.

Improper disposal of pharmaceutical waste can lead to the contamination of water and soill,
posing a risk to both wildlife and human health.[1] In the United States, the Environmental
Protection Agency (EPA) regulates the disposal of pharmaceutical waste under the Resource
Conservation and Recovery Act (RCRA).[1][2] Many states have their own, often more
stringent, regulations.[1]

Immediate Safety and Handling Precautions

Before handling Avibactam sodium dihydrate, it is crucial to be familiar with the necessary
personal protective equipment (PPE) and safety measures to prevent exposure.
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Precaution Category

Specific Recommendations

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye
protection, and face protection.[3][4] In cases of
inadequate ventilation, wear respiratory
protection.[4] Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or
CEN (EV).[3]

Avoid contact with skin, eyes, and clothing.[3][4]
Avoid the formation and breathing of dust,

vapors, mist, or gas.[3][4] Use only in a well-

Handlin
g ventilated area.[5] Do not eat, drink, or smoke
when using this product.[4][5] Wash hands and
skin thoroughly after handling.[3][4]
Keep the container tightly closed in a dry and
Storage well-ventilated place.[3][6] Protect from humidity.

[3]

Accidental Release Measures

In case of a spill, wear appropriate personal
protective equipment.[3][6] Avoid dust formation.
[3][4] Take up the material mechanically and
place it in appropriate containers for disposal.[4]
Clean the contaminated surface thoroughly.[4]

Prevent the product from entering drains.[3]

Step-by-Step Disposal Protocol

The recommended method for the disposal of Avibactam sodium dihydrate is through a

licensed professional waste disposal service.

e Consult a Licensed Professional: The primary and most crucial step is to contact a licensed

professional waste disposal service to handle the material.[3] These services are equipped

to manage pharmaceutical waste in compliance with federal and local regulations.[6]
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« Incineration: The preferred method of destruction is chemical incineration.[3][6] The material
can be dissolved or mixed with a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.[3] This process ensures the complete destruction
of the active pharmaceutical ingredient.

e Avoid Improper Disposal: Under no circumstances should Avibactam sodium dihydrate be
disposed of in drains or sewers.[3] Flushing medications can lead to the contamination of
waterways, as sewage treatment systems may not effectively remove all drug compounds.[7]
Do not dispose of this material with household trash.[8]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[3][6] Containers can be triple-rinsed (or equivalent) and then offered for
recycling or reconditioning.[9] Alternatively, the packaging can be punctured to render it
unusable for other purposes and then disposed of in a sanitary landfill.[9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Avibactam sodium dihydrate.
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Avibactam Sodium Dihydrate Disposal Workflow
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Caption: Disposal workflow for Avibactam sodium dihydrate.
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By adhering to these procedures, laboratories can ensure the safe handling and disposal of
Avibactam sodium dihydrate, fostering a secure research environment and maintaining
regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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